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Compound of Interest

Compound Name:
2-Bromo-6-

(diethylamino)benzaldehyde

CAS No.: 1375069-10-5

Cat. No.: B581710

Get Quote

Executive Summary & Structural Context
2-Bromo-6-(diethylamino)benzaldehyde presents a unique analytical challenge due to its

1,2,6-trisubstituted benzene core. The steric crowding between the aldehyde (C1), bromine

(C2), and diethylamino (C6) groups induces significant torsional strain, often forcing the

aldehyde group out of planarity with the aromatic ring.

This guide compares the diagnostic utility of Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS). While MS confirms elemental composition and halogen presence, it fails to

distinguish regioisomers (e.g., the 4-diethylamino isomer). NMR is the definitive technique for

validating the specific 2,6-substitution pattern required for downstream cyclization reactions.

Key Chemical Identifiers[1][2][3]
Formula: C₁₁H₁₄BrNO

Molecular Weight: 256.14 g/mol [1][2][3]
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Key Feature: Steric "pincer" around the aldehyde; Bromine isotope signature.

Comparative Analysis of Analytical Techniques
The following table objectively compares the performance of standard analytical techniques in

resolving the identity of this specific molecule.

Feature 1H NMR (500 MHz) HR-MS (ESI/Q-TOF) FT-IR

Primary Utility
Regiochemistry

Confirmation

Elemental

Composition
Functional Group ID

Diagnostic Power
High (Resolves 2,6-

vs 2,4- isomers)

Medium (Cannot

separate isomers)

Low (Ambiguous

carbonyl shift)

Critical Signal
Coupling constants (

) of H3/H4/H5

Br/

Br Isotope Ratio (1:1)

C=O[4] Stretch

(~1680 cm⁻¹)

Limit of Detection ~1-5 mg < 1 ng ~1 mg

Blind Spot Trace inorganic salts Proton connectivity Purity quantification

Protocol 1: NMR Spectroscopy (Structural
Fingerprinting)
Experimental Rationale
The 1,2,6-substitution pattern leaves three adjacent aromatic protons (H-3, H-4, H-5). This

creates a distinct ABC spin system (often appearing as doublet-triplet-doublet). This pattern is

the "fingerprint" that rules out the 2,4-isomer (which would show non-adjacent protons with

meta-coupling).

Methodology
Solvent: Dissolve 10 mg of sample in 0.6 mL CDCl₃ (Chloroform-d). Note: DMSO-d₆ may

cause peak broadening due to interaction with the aldehyde.

Acquisition: Standard 1H (16 scans) and 13C (1024 scans).
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Processing: Calibrate to TMS (0.00 ppm) or residual CHCl₃ (7.26 ppm).

Diagnostic Data Expectations (Predicted)
A. The Aromatic Region (The "Proof of Structure")

H-5 (Ortho to -NEt₂): The diethylamino group is a strong electron donor (+M effect),

significantly shielding the ortho position.

Shift:6.30 – 6.60 ppm (Doublet,

Hz).

Interpretation: This unusually upfield shift confirms the -NEt₂ group is attached to the ring.

H-4 (Meta to both):

Shift:7.20 – 7.40 ppm (Triplet/Doublet of Doublets,

Hz).

Interpretation: The triplet appearance confirms it is flanked by two protons (H-3 and H-5),

proving the three protons are consecutive (1,2,3-arrangement).

H-3 (Ortho to -Br):

Shift:7.00 – 7.20 ppm (Doublet,

Hz).

Interpretation: Less shielded than H-5 because Br is less donating than N.

B. The Aldehyde & Alkyl Region[5]
Aldehyde (-CHO):

Shift:10.10 – 10.30 ppm (Singlet).

Note: May appear slightly broadened or shifted downfield compared to benzaldehyde due

to the "ortho effect" of Br and steric twisting.
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Diethylamino (-N(CH₂CH₃)₂):

Methylene (-CH₂-):3.30 – 3.50 ppm (Quartet,

Hz, 4H).

Methyl (-CH₃):1.10 – 1.25 ppm (Triplet,

Hz, 6H).

Protocol 2: Mass Spectrometry (Isotopic Validation)
Experimental Rationale
While NMR proves where the atoms are, Mass Spec proves what atoms are present. The

presence of Bromine creates a non-negotiable isotopic signature that serves as a self-

validating check for the halogenation step.

Methodology
Ionization: Electrospray Ionization (ESI) in Positive Mode (+).

Solvent: Methanol/Water + 0.1% Formic Acid.

Mode: Full Scan (m/z 100 – 500).

Diagnostic Data Interpretation[8]
Molecular Ion (M+H)⁺: You will observe two parent peaks of nearly equal intensity due to the

natural abundance of

Br (50.7%) and

Br (49.3%).

Peak A (

Br): m/z ~256.03

Peak B (
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Br): m/z ~258.03

Validation Rule: If the intensity ratio of Peak A to Peak B is not ~1:1, the sample is

contaminated or de-brominated.

Visualization of Analytical Logic
The following diagrams illustrate the logical workflow for validating this compound and the

specific fragmentation physics observed in MS.

Diagram 1: Structural Elucidation Decision Tree
This workflow demonstrates how to distinguish the target molecule from common synthetic

byproducts (like the non-brominated precursor or the wrong regioisomer).
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Crude Reaction Product
(Target: 2-Br-6-NEt2-Benzaldehyde)

Step 1: Mass Spectrometry (ESI+)

Isotope Pattern Analysis

Ratio != 1:1
(Debromination or Impurity)

No Doublet

Ratio = 1:1 (m/z 256/258)
Bromine Confirmed

Doublet Present

Step 2: 1H-NMR (Aromatic Region)

Coupling Pattern?

2 Doublets + 1 Singlet
(Para-substitution)

Non-adjacent

Doublet - Triplet - Doublet
(Adjacent Protons H3-H4-H5)

Adjacent

Isomer Identification:
4-Diethylamino-2-bromobenzaldehyde

CONFIRMED STRUCTURE:
2-Bromo-6-(diethylamino)benzaldehyde

Click to download full resolution via product page

Caption: Logic flow for distinguishing the target 2,6-isomer from the 2,4-isomer using sequential

MS and NMR analysis.
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Diagram 2: Mass Spec Fragmentation Pathway
Understanding how the molecule breaks down helps verify that the core scaffold is intact.

Molecular Ion (M+H)+
m/z 256 / 258

(1:1 Ratio)

Fragment A
[M - C2H5]+

Loss of Ethyl Group-29 Da

Fragment B
[M - CHO]+

Loss of Aldehyde

-29 Da (COH)

Fragment C
[M - Br]+

Loss of Bromine

-79/81 Da
(Isotope Pattern Disappears)

Click to download full resolution via product page

Caption: Primary fragmentation pathways in ESI-MS. Note that loss of Bromine results in the

disappearance of the characteristic 1:1 isotope doublet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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